4-amino-N-(2-methoxybenzyl)-2-thioxo-3-(p-tolyl)-2,3-dihydrothiazole-5-carboxamide

• IUPAC Name: 4-amino-N-[(2-methoxyphenyl)methyl]-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C19H19N3O2S2/c1-12-7-9-14(10-8-12)22-17(20)16(26-19(22)25)18(23)21-11-13-5-3-4-6-15(13)24-2/h3-10H,11,20H2,1-2H3,(H,21,23)
• InChI Key: WKDIPCDPBDACTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(SC2=S)C(=O)NCC3=CC=CC=C3OC)N
• Molecular Formula: C19H19N3O2S2
• Molecular Weight: 385.5 g/mol

Description

4-amino-N-(2-methoxybenzyl)-2-thioxo-3-(p-tolyl)-2,3-dihydrothiazole-5-carboxamide is a useful research compound. Its molecular formula is C19H19N3O2S2 and its molecular weight is 385.5. The purity is usually 95%.
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Scientific Research Applications

1. Chemoselective Protection/Deprotection of Amino Groups

Specific Scientific Field

Organic Chemistry

Summary

The compound 4-amino-N-[(2-methoxyphenyl)methyl]-3-(4-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide has been investigated for its chemoselective properties in protecting and deprotecting amino groups. Chemoselectivity refers to the ability to selectively modify a specific functional group in the presence of other functional groups. In this case, the compound acts as a protecting group for amino groups.

Results

The successful application of this protecting group has been demonstrated in various organic synthesis contexts. Researchers have reported efficient protection and subsequent deprotection of amino groups using this method. The stability of the urea linkage and the chemoselective behavior make this compound a valuable tool in synthetic chemistry.

2. Synthesis of 4-Amino-N-[2-(Diethylamino)Ethyl]Benzamide Tetraphenylborate Ion-Associate Complex

Specific Scientific Field

Organic Chemistry, Medicinal Chemistry

Summary

Researchers have synthesized a complex involving 4-amino-N-[2-(diethylamino)ethyl]benzamide and tetraphenylborate ions. This complex exhibits interesting properties and potential applications.

Methods of Application

Results

The synthesized complex exhibits promising antibacterial activity and stability. Computational studies shed light on its binding interactions and potential applications. Further research may explore its use as a drug candidate or in other chemical processes.